Cas no 191-35-5 (3H-Benzo[cd]pyrene)

3H-Benzo[cd]pyrene structure
3H-Benzo[cd]pyrene structure
Product Name:3H-Benzo[cd]pyrene
CAS No:191-35-5
MF:C19H12
MW:240.298584938049
CID:230265
PubChem ID:259948
Update Time:2025-04-19

3H-Benzo[cd]pyrene Chemical and Physical Properties

Names and Identifiers

    • 3H-Benzo[cd]pyrene
    • 3H-Benzo< c,d> pyren
    • AC1L626A
    • AC1Q1IVA
    • AG-J-99422
    • AR-1F3328
    • Benzo< a> pyren
    • CTK0I3022
    • NSC90721
    • 191-35-5
    • DTXSID60293572
    • AKOS025296234
    • NSC-90721
    • Inchi: 1S/C19H12/c1-3-12-7-9-14-10-8-13-4-2-6-16-11-15(5-1)17(12)19(14)18(13)16/h1-3,5-11H,4H2
    • InChI Key: LFBJZFWBDRYIIY-UHFFFAOYSA-N
    • SMILES: C12C3C=CC4=CC=CC(=CC5C=CCC(=CC=3)C1=5)C=24

Computed Properties

  • Exact Mass: 240.09396
  • Monoisotopic Mass: 240.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.303
  • Boiling Point: 450.6°Cat760mmHg
  • Flash Point: 217.7°C
  • Refractive Index: 1.877
  • PSA: 0
  • LogP: 5.15330

3H-Benzo[cd]pyrene Related Literature

  • 1. 1109. Conjugated cyclic hydrocarbons. Part VIII. The benzo[cd]pyrenium cation: synthesis and reactivity
    D. H. Reid,W. Bonthrone J. Chem. Soc. 1965 5920
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